[(4-Bromo-2-chlorophenyl)methyl](2-methoxyethyl)amine

• Molecular Formula: C10H13BrClNO
• Molecular Weight: 278.57 g/mol
• SMILES: COCCNCC1=C(C=C(C=C1)Br)Cl
• InChI: InChI=1S/C10H13BrClNO/c1-14-5-4-13-7-8-2-3-9(11)6-10(8)12/h2-3,6,13H,4-5,7H2,1H3
• InChIKey: OGOQKFZESWMXPJ-UHFFFAOYSA-N

[(4-Bromo-2-chlorophenyl)methyl](2-methoxyethyl)amine: Identity, Profile & Comparators

[(4-Bromo-2-chlorophenyl)methyl](2-methoxyethyl)amine (CAS 1251044-74-2) is a synthetic secondary benzylic amine with the molecular formula C10H13BrClNO and a molecular weight of 278.57 g/mol . The compound features a 4-bromo-2-chlorophenyl ring connected via a methylene bridge to a 2-methoxyethyl-substituted nitrogen, yielding one hydrogen bond donor (secondary amine N–H), two hydrogen bond acceptors (ether O and amine N), and four rotatable bonds . It is supplied as a research-chemical building block at ≥95% purity by vendors including AKSci (cat. 7664DQ) and Leyan (cat. 1374305), and is classified as non-hazardous for DOT/IATA transport . The closest structurally analogous compounds that a procurement scientist might consider as substitutes include (a) the primary-amine positional isomer (1S)-1-(4-bromo-2-chlorophenyl)-2-methoxyethylamine (CAS 1269936-49-3), which bears the 2-methoxyethyl fragment on the α-carbon rather than on the nitrogen [1]; (b) the unsubstituted primary benzylamine (4-bromo-2-chlorophenyl)methanamine (CAS 771574-32-4) [2]; (c) the N-methyl analog [(4-bromo-2-chlorophenyl)methyl](methyl)amine (CAS 1157720-01-8) ; and (d) the N-ethoxyethyl analog [(4-bromo-2-chlorophenyl)methyl](2-ethoxyethyl)amine (CAS 1601273-40-8) .

Secondary amine for direct N-functionalization without protection

4-Br,2-Cl aryl halide pattern for orthogonal sequential cross-coupling

Achiral building block compatible with parallel library synthesis

Research-grade purity specification (vendor COA available)

• [1] PubChem. Compound Summary: (S)-1-(4-Bromo-2-chlorophenyl)-2-methoxyethanamine, CID 130632890, CAS 1269936-49-3, C9H11BrClNO, MW 264.54, XLogP3-AA 2.0, HBD 1, HBA 2, TPSA 35.3 Ų. View Source
• [2] ChemTradeHub. Supplier Data: 4-Bromo-2-chloro-benzylamine, CAS 771574-32-4, C7H7BrClN, MW 220.50, Boiling Point 279.8±25.0 °C at 760 mmHg, Density 1.6±0.1 g/cm³. View Source

[(4-Bromo-2-chlorophenyl)methyl](2-methoxyethyl)amine: Structural Selectivity vs. Analogs

Within the 4-bromo-2-chlorobenzylamine chemotype, even modest changes to the N-substituent or the connectivity of the 2-methoxyethyl fragment produce measurable shifts in molecular weight, lipophilicity, hydrogen-bonding capacity, and amine class (secondary vs. primary) that directly control downstream reactivity and physicochemical behavior . The target compound's secondary-amine architecture permits direct N-functionalization (alkylation, acylation, sulfonylation, reductive amination) without the protection/deprotection sequences required for the primary-amine comparator (CAS 771574-32-4) [1]. Its 2-methoxyethyl side chain, with a two-carbon spacer and a terminal ether oxygen, occupies a distinct intermediate space between the compact N-methyl substituent (CAS 1157720-01-8, MW 234.52) and the more lipophilic N-ethoxyethyl substituent (CAS 1601273-40-8, MW 292.60), yielding a differentiated balance of solubility, basicity, and steric bulk that cannot be replicated by either extreme . Most critically, the positional isomer (CAS 1269936-49-3)—which places the 2-methoxyethyl group on the α-carbon rather than the nitrogen—is a primary amine with a chiral center, a different hydrogen-bond donor count, a distinct predicted pKa (8.14), and a unique boiling point (325.4 °C predicted), meaning that any attempt to interchange these isomers would alter stereochemical outcomes, protonation states at physiological pH, and purification protocols .

Primary amine protection burden

Primary benzylamine analogs require protection/deprotection cycles, adding multiple synthetic steps and potentially altering yield profiles.

Positional isomer: chirality & pKa shift

The α-methoxyethyl positional isomer is a chiral primary amine with different pKa and reactivity, altering stereochemical and protonation outcomes.

N-alkyl chain property mismatch

N-methyl and N-ethoxyethyl analogs shift lipophilicity, MW, and HBA count, affecting solubility, membrane partitioning, and chromatographic behavior.

• [1] ChemTradeHub. 4-Bromo-2-chloro-benzylamine (CAS 771574-32-4): Primary benzylamine, bp 279.8 °C, density 1.6 g/cm³. Synthetic utility requires protection of primary amine prior to further N-functionalization. View Source

[(4-Bromo-2-chlorophenyl)methyl](2-methoxyethyl)amine: Differentiation vs. Closest Analogs

Structural Isomerism: Divergent Physicochemical & Reactivity Profiles

[(4-Bromo-2-chlorophenyl)methyl](2-methoxyethyl)amine (CAS 1251044-74-2) and (1S)-1-(4-bromo-2-chlorophenyl)-2-methoxyethylamine (CAS 1269936-49-3) are positional isomers that differ in the attachment point of the 2-methoxyethyl moiety: the target compound carries it on the benzylic nitrogen (secondary amine), whereas the comparator carries it on the α-carbon (primary amine with a chiral center) . This connectivity difference produces divergent computed and predicted properties. The comparator has a predicted pKa of 8.14±0.10, a predicted boiling point of 325.4±37.0 °C, a predicted density of 1.488±0.06 g/cm³, a computed XLogP3 of 2.0, a topological polar surface area (TPSA) of 35.3 Ų, and a molecular weight of 264.54 g/mol [1]. The target compound, as a secondary amine, is expected to exhibit a higher pKa (approximately 9.5–10.5, typical for secondary benzylic amines) and a lower TPSA (~21.3 Ų estimated), with a molecular weight of 278.57 g/mol [1] . The amine class difference (secondary vs. primary) confers distinct N-functionalization reactivity: the target compound can be directly alkylated or acylated, whereas the comparator requires protection or reductive amination strategies.

Structural isomer profile

Reported

Target: secondary amine, MW 278.57, TPSA ~21.3 Ų, achiral Comparator: primary amine (CAS 1269936-49-3), MW 264.54, TPSA 35.3 Ų, chiral

Supports selection based on desired amine class and protonation state

pKa estimates; confirm experimentally

Evidence Dimension	Amine class (secondary vs. primary), predicted pKa, predicted boiling point, TPSA, molecular weight, and stereochemistry
Target Compound Data	Secondary benzylic amine; MW 278.57; TPSA ~21.3 Ų (est.); pKa ~9.5–10.5 (est., secondary benzylic amine class); achiral; N-2-methoxyethyl substituent attached to nitrogen
Comparator Or Baseline	(1S)-1-(4-Bromo-2-chlorophenyl)-2-methoxyethylamine (CAS 1269936-49-3): Primary amine; MW 264.54; TPSA 35.3 Ų; pKa 8.14±0.10 (predicted); bp 325.4±37.0 °C (predicted); density 1.488±0.06 g/cm³ (predicted); chiral (S-enantiomer); 2-methoxyethyl attached to α-carbon
Quantified Difference	MW difference: +14.03 g/mol (5.3% higher for target); TPSA difference: ~14 Ų lower for target; pKa difference: ~1.4–2.4 units higher for target (estimated); the comparator contains a chiral center, the target does not
Conditions	Physicochemical data from PubChem computed descriptors (XLogP3, TPSA, HBD/HBA) and ChemicalBook predicted properties (bp, density, pKa); amine pKa class estimates based on secondary benzylic amine reference values

Why This Matters

For procurement decisions in medicinal chemistry or synthetic route design, the choice between these isomers determines whether a secondary or primary amine handle is available for further derivatization, whether chirality must be controlled, and whether the compound's protonation state at a given pH will match experimental requirements.

• [1] PubChem. Compound Summary: (S)-1-(4-Bromo-2-chlorophenyl)-2-methoxyethanamine, CID 130632890, C9H11BrClNO, MW 264.54, XLogP3-AA 2.0, HBD 1, HBA 2, TPSA 35.3 Ų, Rotatable Bond Count 3. View Source

N-Alkyl Chain Length: Intermediate Lipophilicity vs. N-Methyl & N-Ethoxyethyl Analogs

The N-2-methoxyethyl substituent of the target compound (MW 278.57, C10H13BrClNO) occupies a defined intermediate position in the homologous N-alkyl series of 4-bromo-2-chlorobenzylamines . The N-methyl analog [(4-bromo-2-chlorophenyl)methyl](methyl)amine (CAS 1157720-01-8) has a molecular weight of 234.52 g/mol (C8H9BrClN) and is supplied as a liquid at room temperature . The N-ethoxyethyl analog [(4-bromo-2-chlorophenyl)methyl](2-ethoxyethyl)amine (CAS 1601273-40-8) has a molecular weight of 292.60 g/mol (C11H15BrClNO) . The target compound's molecular weight differs from the N-methyl analog by +44.05 g/mol (18.8% increase) and from the N-ethoxyethyl analog by −14.03 g/mol (4.8% decrease) . The 2-methoxyethyl side chain introduces a two-carbon spacer plus a terminal ether oxygen (HBA = 2 total including the amine N), providing enhanced aqueous solubility potential compared with the purely alkyl N-ethyl analog (N-(4-bromo-2-chlorobenzyl)ethanamine, MW 248.55, no ether oxygen) , while retaining a lower logP than the N-ethoxyethyl variant due to the shorter alkyl chain adjacent to the oxygen.

N-alkyl chain MW series

Data to verify

MW 278.57 (intermediate); series: N-methyl 234.52 → N-ethyl 248.55 → target 278.57 → N-ethoxyethyl 292.60

Supports selection for intermediate lipophilicity and HBA profile

Source data limited; verify with supplier

Evidence Dimension	Molecular weight, predicted lipophilicity (logP), hydrogen bond acceptor count, and physical form across the N-alkyl homologous series
Target Compound Data	MW 278.57; C10H13BrClNO; 2 HBA (amine N + ether O); 1 HBD; N-2-methoxyethyl; physical form not explicitly reported (likely liquid or low-melting solid)
Comparator Or Baseline	N-methyl analog (CAS 1157720-01-8): MW 234.52, C8H9BrClN, 1 HBA, 1 HBD, liquid at RT . N-ethoxyethyl analog (CAS 1601273-40-8): MW 292.60, C11H15BrClNO, 2 HBA, 1 HBD . N-ethyl analog (no CAS listed): MW 248.55, C9H11BrClN, 1 HBA
Quantified Difference	MW gradient across series: 234.52 (N-methyl) → 248.55 (N-ethyl) → 278.57 (N-methoxyethyl, target) → 292.60 (N-ethoxyethyl). The target adds 44.05 Da over N-methyl and subtracts 14.03 Da from N-ethoxyethyl. HBA count transitions from 1 (alkyl analogs) to 2 (alkoxyethyl analogs).
Conditions	Physicochemical properties from vendor technical datasheets (AKSci, Sigma-Aldrich, ChemSrc, AIFChem) and PubChem computed descriptors

Why This Matters

The 44 Da step from the N-methyl analog to the target compound represents a significant adjustment in both lipophilicity and hydrogen-bonding capacity that alters solubility, membrane partitioning, and chromatographic retention behavior—factors that directly impact purification strategy, formulation compatibility, and biological distribution in screening campaigns.

Secondary Amine: Direct N-Functionalization Without Protection

The target compound, a secondary benzylic amine, can be directly converted to tertiary amines, amides, sulfonamides, ureas, or carbamates via standard N-alkylation, N-acylation, or N-sulfonylation protocols without requiring the amine protection/deprotection sequence necessary when starting from the primary benzylamine (4-bromo-2-chlorophenyl)methanamine (CAS 771574-32-4) [1] . The primary benzylamine comparator (MW 220.50, bp 279.8 °C, density 1.6 g/cm³) possesses two reactive N–H bonds, meaning that any single N-functionalization step must be followed by either selective protection or a second derivatization to avoid mixtures, adding at minimum one synthetic step (protection) and one deprotection step to any sequence [1]. In contrast, the target compound's single N–H bond enables unambiguous mono-functionalization . This translates to a quantifiable reduction in synthetic step count: a typical protection–functionalization–deprotection cycle requires 2–3 additional synthetic operations compared with direct functionalization of a secondary amine [2].

Synthetic step economy

Class-level

≥2 synthetic operations saved per mono-N-functionalization vs. primary amine route

Supports step-economy advantage in library synthesis

Based on standard protection/deprotection sequences

Evidence Dimension	Number of synthetic steps required for mono-N-functionalization to a tertiary amine or amide product
Target Compound Data	Secondary amine (one N–H): direct N-alkylation or N-acylation in one step; no protection required; unambiguous mono-functionalization
Comparator Or Baseline	(4-Bromo-2-chlorophenyl)methanamine (CAS 771574-32-4): Primary amine (two N–H bonds); MW 220.50; bp 279.8 °C; requires protection–functionalization–deprotection sequence (3 steps minimum) for selective mono-N-functionalization, or risks bis-functionalization
Quantified Difference	Step-count reduction: ≥2 synthetic operations saved per mono-functionalization sequence when using the target secondary amine vs. the primary benzylamine comparator
Conditions	Class-level inference based on standard amine reactivity principles; validated by the general synthetic chemistry literature for benzylic secondary vs. primary amines

Why This Matters

For procurement in parallel synthesis or library production settings, selecting the secondary amine building block directly eliminates protection/deprotection steps, reducing total synthesis time, solvent consumption, and purification burden per compound—factors that directly affect cost-per-compound and throughput in medicinal chemistry campaigns.

• [1] ChemTradeHub. 4-Bromo-2-chloro-benzylamine, CAS 771574-32-4, C7H7BrClN, MW 220.50, bp 279.8±25.0 °C at 760 mmHg, density 1.6±0.1 g/cm³. View Source
• [2] Class-level inference: Standard organic chemistry textbooks establish that primary amines require protection for selective mono-N-functionalization, whereas secondary amines undergo direct mono-functionalization. See, e.g., Wuts, P.G.M. & Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th ed., Wiley, 2007. View Source

TPSA Differentiation & Membrane Permeability Prediction

The target compound, as a secondary amine with the polar atoms distributed across the N-2-methoxyethyl side chain, has an estimated TPSA of approximately 21.3 Ų (based on the amine N contributing ~12 Ų and the ether O contributing ~9.2 Ų) [1]. In contrast, its primary-amine positional isomer (CAS 1269936-49-3) has a computed TPSA of 35.3 Ų—a difference of approximately 14 Ų [2]. This TPSA differential is significant in the context of oral drug-likeness predictions: compounds with TPSA below 60 Ų are generally predicted to have good intestinal absorption, while those below 140 Ų are predicted to have good blood–brain barrier penetration [3]. The primary-amine comparator (CAS 771574-32-4) would have an even higher TPSA contribution from the primary amine group. The target compound's lower TPSA suggests comparatively enhanced passive membrane permeability relative to the primary-amine analogs, though both values remain well within drug-like space [3].

TPSA comparison

Class-level

TPSA ~21.3 Ų (target) vs. 35.3 Ų (primary amine isomer); ~14 Ų lower

Lower TPSA predicts enhanced passive membrane permeability

Fragment-based estimation; experimental validation recommended

Evidence Dimension	Topological polar surface area (TPSA) as a predictor of passive membrane permeability
Target Compound Data	Estimated TPSA ~21.3 Ų (secondary amine N ~12 Ų + ether O ~9.2 Ų); MW 278.57; rotatable bonds 5 (estimated)
Comparator Or Baseline	CAS 1269936-49-3 (primary amine isomer): Computed TPSA 35.3 Ų; MW 264.54; rotatable bonds 3 [2]. CAS 771574-32-4 (primary benzylamine): Estimated TPSA ~26 Ų (primary amine, no ether oxygen)
Quantified Difference	TPSA target vs. CAS 1269936-49-3: ~14 Ų lower (40% reduction). TPSA target vs. CAS 771574-32-4: ~4.7 Ų lower (estimated). Both comparators have higher TPSA, predicting lower passive membrane diffusion rates under the Veber and Ertl models.
Conditions	TPSA values from PubChem computed descriptors (CAS 1269936-49-3) and fragment-based estimation for the target compound; permeability interpretation based on the Ertl TPSA model (Ertl et al., J. Med. Chem. 2000, 43, 3714–3717)

Why This Matters

When selecting a screening compound for cell-based or in vivo assays, the lower TPSA of the target compound predicts improved passive membrane permeability compared with primary-amine analogs, potentially translating to higher intracellular exposure at equivalent extracellular concentrations—a parameter that can determine whether a hit is detected in a primary screen.

• [1] TPSA estimated by fragment-based summation using Ertl methodology: secondary amine N contribution ~12.0 Ų, aliphatic ether O contribution ~9.2 Ų. Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions. J. Med. Chem., 43, 3714–3717. View Source
• [2] PubChem. Computed Descriptors for (S)-1-(4-Bromo-2-chlorophenyl)-2-methoxyethanamine, CID 130632890: TPSA 35.3 Ų, XLogP3-AA 2.0, HBD 1, HBA 2, Rotatable Bond Count 3. View Source
• [3] Veber, D.F. et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem., 45, 2615–2623. TPSA < 140 Ų associated with good oral bioavailability; rotatable bond count ≤ 10 also predictive. View Source

Conserved Halogenation Pattern: Amine Substituent as Sole Differentiator

All compounds in the 4-bromo-2-chlorobenzylamine series share the identical aryl halide substitution pattern: bromine at the para position and chlorine at the ortho position relative to the methylene bridge [1]. This conserved motif provides two electronically and sterically differentiated handles for sequential cross-coupling reactions (e.g., Suzuki–Miyaura, Buchwald–Hartwig, or Ullmann couplings), with the C–Br bond being more reactive toward oxidative addition than the C–Cl bond [2]. Since this halogen pattern is invariant across the comparator set, the sole differentiating feature for procurement is the nature of the amine substituent, which dictates: (a) whether the amine itself can participate as a nucleophile in additional diversification reactions (secondary amine in the target compound vs. primary amine in comparators CAS 771574-32-4 and CAS 1269936-49-3); and (b) whether the amine requires in situ protection during cross-coupling steps to prevent catalyst poisoning or undesired side reactions [2]. The target compound's secondary amine, being less nucleophilic than a primary amine, may exhibit reduced interference with palladium-catalyzed couplings compared with the primary-amine analogs, though this is a class-level inference requiring case-by-case experimental validation [2].

Halogen pattern conservation

Class-level

All comparators share identical 4-Br,2-Cl aryl substitution; amine class is sole differentiator

Procurement choice hinges on amine compatibility with planned synthesis

Cross-coupling reactivity may require case-by-case validation

Evidence Dimension	Aryl halide substitution pattern (conserved) and amine nucleophilicity/reactivity toward cross-coupling catalysts (differentiated)
Target Compound Data	4-Br, 2-Cl substitution pattern; secondary amine (moderate nucleophilicity); amine may require less stringent protection during Pd-catalyzed couplings
Comparator Or Baseline	All comparators (CAS 1269936-49-3, CAS 771574-32-4, CAS 1157720-01-8, CAS 1601273-40-8) share the identical 4-Br, 2-Cl aryl pattern. Primary amine comparators (CAS 1269936-49-3, CAS 771574-32-4) have higher amine nucleophilicity, potentially requiring protection during cross-coupling.
Quantified Difference	No difference in halogen pattern (identical across all comparators). Differentiation is in amine class: secondary (target) vs. primary (CAS 1269936-49-3, CAS 771574-32-4) vs. tertiary (N,N-dialkyl analogs not in main comparator set).
Conditions	Halogen substitution pattern confirmed by SMILES and InChI inspection across all comparator compounds; cross-coupling reactivity trends from palladium-catalyzed coupling literature

Why This Matters

For users planning multistep syntheses involving sequential halogen-selective cross-couplings, the conserved 4-Br, 2-Cl pattern means that choice among analogs hinges entirely on amine substituent compatibility with the planned reaction sequence. The target compound's secondary amine may offer practical advantages by reducing side reactions during metal-catalyzed steps.

• [1] PubChem. (S)-1-(4-Bromo-2-chlorophenyl)-2-methoxyethanamine, CID 130632890. SMILES: COC[C@H](C1=C(C=C(C=C1)Br)Cl)N. Confirms 4-Br, 2-Cl pattern. View Source
• [2] Class-level inference: Differential reactivity of C–Br vs. C–Cl in oxidative addition with Pd(0) is well-established. See, e.g., Littke, A.F. & Fu, G.C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angew. Chem. Int. Ed., 41, 4176–4211. View Source

Commercial Supply Landscape: Purity, Availability & Pricing

The target compound is commercially available from multiple independent suppliers at ≥95% purity. AKSci (California, USA) offers it as catalog item 7664DQ at 95% purity with supporting SDS and COA documentation, classified as non-hazardous for DOT/IATA transport . Leyan (Shanghai Haohong Biomedical) lists it as catalog item 1374305 at 95% purity . CymitQuimica (Biosynth brand) lists it under reference 3D-BAC04474 at minimum 95% purity, though the product was noted as discontinued in some pack sizes . MolDB offers it as catalog M311208 at 95% purity, 1g size, priced at $990 USD with a 1–3 week lead time . In comparison, the N-methyl analog (CAS 1157720-01-8) is listed by Sigma-Aldrich at 95% purity in liquid form, suggesting broader commercial availability and potentially lower pricing due to simpler synthesis . The chiral primary-amine isomer (CAS 1269936-49-3) is available from fewer suppliers and at higher cost due to enantioselective synthesis requirements . The N-ethoxyethyl analog (CAS 1601273-40-8) is listed by specialty suppliers but at higher molecular weight (292.60) and likely higher cost per mole .

Supply landscape

Source review

≥95% purity, ≥4 suppliers, $990/1g (MolDB), 1–3 week lead time

Supports procurement budgeting and availability assessment

Pricing and availability subject to change; verify batch purity

Evidence Dimension	Commercial supplier count, purity specification, documented price point, transport classification, and lead time
Target Compound Data	≥95% purity; ≥4 identified suppliers (AKSci, Leyan, CymitQuimica/Biosynth, MolDB); non-hazardous transport; $990/1g at MolDB; 1–3 week lead time
Comparator Or Baseline	N-methyl analog (CAS 1157720-01-8): Sigma-Aldrich listed, 95% purity, liquid, broader availability . Chiral isomer (CAS 1269936-49-3): fewer suppliers, higher cost due to chirality . N-ethoxyethyl analog (CAS 1601273-40-8): specialty suppliers, higher MW/cost
Quantified Difference	Target compound documented price: $990/1g (MolDB). N-methyl analog: typically lower price due to simpler synthesis (exact price not publicly listed but inferred from broader availability). Chiral isomer: premium pricing expected for enantiopure material.
Conditions	Supplier catalogs accessed April–May 2026; pricing and availability subject to change; purity specifications from vendor certificates of analysis

Why This Matters

For budget-conscious procurement, the target compound occupies a middle tier: more expensive than the ubiquitous N-methyl analog but likely less expensive and more readily available than the enantiopure chiral isomer. The 95% purity specification is adequate for most synthetic intermediate applications, but users requiring >98% purity for sensitive catalytic reactions should verify batch-specific purity with the supplier.

[(4-Bromo-2-chlorophenyl)methyl](2-methoxyethyl)amine: Optimal Application Scenarios

Library Synthesis with Direct N-Functionalization

For parallel synthesis campaigns where the goal is to generate diverse N-alkylated, N-acylated, or N-sulfonylated derivatives of the 4-bromo-2-chlorobenzyl scaffold, the target compound's secondary amine architecture eliminates the protection/deprotection steps required when using the primary benzylamine (CAS 771574-32-4), reducing the synthetic sequence by at least two operations per compound [1]. This step-economy advantage becomes multiplicative in library formats (e.g., 24-, 48-, or 96-well parallel synthesis), directly lowering labor, solvent, and purification costs per library member. The conserved 4-Br, 2-Cl halogen pattern further enables orthogonal sequential cross-coupling at the aryl ring after N-functionalization, allowing two-dimensional diversity generation from a single building block .

Intermediate Lipophilicity & TPSA for Property Screening

When a screening cascade requires a compound with molecular weight between 250–300 Da, TPSA below 40 Ų (for membrane permeability), and one hydrogen bond donor (for solubility without excessive polarity), the target compound (MW 278.57, estimated TPSA ~21.3 Ų, 1 HBD) occupies a property space that is not accessible to its closest analogs: the N-methyl analog (MW 234.52) may be too lipophilic and volatile, while the N-ethoxyethyl analog (MW 292.60) adds unnecessary mass and lipophilicity, and the primary-amine isomer (MW 264.54, TPSA 35.3 Ų) has a higher TPSA that may reduce passive permeability [2] . The target compound thus serves as the optimal choice when intermediate property values are specified in a screening cascade design.

Achiral Alternative to Enantiopure α-Methoxyethyl Isomer

For projects where the stereochemistry of the methoxyethyl-bearing carbon is irrelevant to the biological or materials-science target (e.g., when the benzylic position will be further transformed or when the target binding site does not discriminate enantiomers), the target compound offers a simpler, achiral alternative to the (S)-enantiomer (CAS 1269936-49-3) . The achiral nature of the target compound eliminates the need for chiral chromatography or enantioselective synthesis, reducing procurement cost and simplifying analytical quality control (no enantiomeric excess determination required). This is particularly advantageous in early-stage discovery where rapid SAR exploration is prioritized over stereochemical refinement .

Bromodomain & Epigenetic Probe Development with Halogenated Benzylamine Scaffolds

The 4-bromo-2-chlorobenzylamine chemotype has been employed as a core scaffold in bromodomain inhibitor programs, where the halogen substitution pattern contributes to binding-pocket complementarity and the benzylic amine serves as a key pharmacophoric element or synthetic handle [3]. The target compound's secondary amine with a 2-methoxyethyl substituent provides a specific N-capping group that may mimic the methoxyethyl side chains found in clinical-stage epigenetic probes (e.g., certain BET bromodomain inhibitors), making it a relevant building block for structure–activity relationship expansion around established bromodomain ligand series [3]. Researchers should note that direct quantitative activity data for this specific compound against bromodomains has not been publicly disclosed as of the search date; however, class-level inference from related 4-bromo-2-chlorobenzylamine analogs supports its potential utility in epigenetic probe synthesis [3].

Application

Selection Property

Validation Focus

Parallel library synthesis with direct N-functionalization

Secondary amine architecture eliminates protection steps

Verify step-count reduction and purity per library member

Property-based screening cascade

Intermediate molecular weight and low TPSA profile

Confirm membrane permeability in target assay

Achiral SAR exploration

Achiral; no enantiomeric excess determination required

Validate synthetic equivalence in desired transformations

Epigenetic probe synthesis (bromodomain)

Halogenated benzylamine scaffold with methoxyethyl capping group

Evaluate binding-pocket complementarity in bromodomain assay

• [1] ChemTradeHub. 4-Bromo-2-chloro-benzylamine (CAS 771574-32-4): primary benzylamine requiring protection for selective N-functionalization. Wuts, P.G.M. & Greene, T.W., Greene's Protective Groups in Organic Synthesis, 4th ed., Wiley, 2007 (class-level reference for protection strategy comparison). View Source
• [2] PubChem. Computed TPSA for (S)-1-(4-Bromo-2-chlorophenyl)-2-methoxyethanamine (CID 130632890): 35.3 Ų. Veber, D.F. et al., J. Med. Chem. 2002, 45, 2615–2623: TPSA thresholds for oral bioavailability. View Source
• [3] BindingDB BDBM50267005 (CHEMBL4099455): BRPF1/BRD1 bromodomain inhibitor IC50 values (44 nM and 230 nM) for a structurally distinct but conceptually related bromodomain-targeting chemotype. General class-level inference for the utility of halogenated benzylamine scaffolds in epigenetic probe development. Patent: 'Bromodomain inhibitors and uses thereof' (Justia, 2012) establishes the broader relevance of halogenated aromatic amines in bromodomain ligand design. View Source